Cas no 1192018-64-6 (5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole)

5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with an ethyl group at the 5-position and a pyridin-4-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The compound exhibits strong fluorescence and electron-transport characteristics, which are advantageous in optoelectronic applications such as OLEDs and sensors. Its rigid aromatic framework enhances stability, while the pyridine group offers coordination sites for metal complexation. The ethyl substitution improves solubility in organic solvents, facilitating synthetic modifications. This compound serves as a versatile intermediate in medicinal chemistry, particularly for developing kinase inhibitors and other bioactive molecules.

5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole structure

1192018-64-6 structure

Product Name:5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole

CAS No:1192018-64-6

MF:C₁₄H₁₂N₂O

MW:224.257883071899

CID:1092874

PubChem ID:52920131

Update Time:2025-05-27

5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole
- 5-ethyl-2-pyridin-4-yl-1,3-benzoxazole
- 5-ETHYL-2-(PYRIDIN-4-YL)-1,3-BENZOXAZOLE
- SCHEMBL1024854
- A926913
- 1192018-64-6
- Inchi： 1S/C14H12N2O/c1-2-10-3-4-13-12(9-10)16-14(17-13)11-5-7-15-8-6-11/h3-9H,2H2,1H3
- InChI Key： XUCOWWFKRJSGPF-UHFFFAOYSA-N
- SMILES： O1C(C2C=CN=CC=2)=NC2C=C(C=CC1=2)CC

Computed Properties

Exact Mass: 224.094963011g/mol
Monoisotopic Mass: 224.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 38.9Å²

5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole Security Information

Storage Condition：Sealed in dry,2-8°C

5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole Pricemore >>

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Chemenu	CM152599-1g	5-ethyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-64-6	95%	1g	$549	2021-08-05
Chemenu	CM152599-1g	5-ethyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-64-6	95%	1g	$464	2023-11-23
Alichem	A029187809-1g	5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-64-6	95%	1g	$474.00	2023-09-04
Ambeed	A274731-1g	5-Ethyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-64-6	95+%	1g	$469.0	2024-04-25